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Compound of Interest

Compound Name:

2-[(2-

Fluorophenyl)methyl]pyridine-3-

carbaldehyde

Cat. No.: B15261141

Get Quote

For the discerning researcher, scientist, or drug development professional, infrared (IR)

spectroscopy is an indispensable tool for structural elucidation. It provides a rapid, non-

destructive method to identify functional groups, offering a molecular "fingerprint" that is both

unique and informative. This guide provides an in-depth analysis of the characteristic IR

absorption peaks for pyridine-3-carbaldehyde (also known as nicotinaldehyde), a crucial

heterocyclic building block in medicinal chemistry and materials science. We will dissect its

spectrum, compare it against relevant analogues—pyridine and benzaldehyde—to highlight

subtle yet significant spectral shifts, and provide a robust experimental protocol for data

acquisition.

The Molecular Blueprint: Functional Groups of
Pyridine-3-Carbaldehyde
To interpret the IR spectrum of pyridine-3-carbaldehyde, we must first understand its molecular

architecture. The molecule comprises two key components: a pyridine ring and a carbaldehyde

(formyl) substituent at the 3-position. Each component contributes distinct vibrational modes

that give rise to characteristic absorption bands in the IR spectrum.
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The Pyridine Ring: This aromatic heterocycle features C-H bonds, C=C double bonds, and

C=N double bonds. Its vibrational modes include stretching and bending (in-plane and out-

of-plane) of these bonds. The presence of the nitrogen atom distinguishes it from a simple

benzene ring, altering the ring's symmetry and electronic distribution.

The Carbaldehyde Group (-CHO): This functional group is defined by a strong carbonyl

(C=O) double bond and a C-H bond directly attached to the carbonyl carbon. Both bonds

have highly characteristic stretching vibrations.

Below is a diagram illustrating the key functional groups responsible for the molecule's IR

spectrum.

Caption: Key functional groups in pyridine-3-carbaldehyde.

Deconstructing the Spectrum: Characteristic Peaks
of Pyridine-3-Carbaldehyde
The IR spectrum of pyridine-3-carbaldehyde is a composite of absorptions from its constituent

parts. Computational studies and experimental data from spectral databases provide a

consistent assignment of its major peaks.[1][2][3][4]

Table 1: Key IR Absorption Peaks for Pyridine-3-Carbaldehyde
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Experimental Wavenumber
(cm⁻¹)

Intensity Vibrational Assignment

~3080 - 3030 Weak - Medium
Aromatic C-H Stretch (Pyridine

Ring)

~2850 & ~2750 Weak
Aldehydic C-H Stretch (Fermi

Doublet)

~1710 Strong, Sharp C=O Stretch (Carbonyl)

~1585 Medium - Strong
Pyridine Ring Stretch (C=C

and C=N)

~1465 Medium
Pyridine Ring Stretch (C=C

and C=N)

~1420 Medium
Pyridine Ring Stretch (C=C

and C=N)

~1380 Medium
Pyridine Ring Stretch (C=C

and C=N)

~1320 Medium Aldehydic C-H In-plane Bend

Below 1000 Medium - Strong
C-H Out-of-plane Bending &

Ring Deformations

Analysis of Key Spectral Regions:
C-H Stretching Region (>2700 cm⁻¹): This region is particularly diagnostic. The weak to

medium peaks just above 3000 cm⁻¹ are characteristic of C-H stretching in aromatic

systems.[5] Crucially, pyridine-3-carbaldehyde exhibits two weak bands characteristic of the

aldehydic C-H stretch, often seen as a "Fermi doublet," around 2850 cm⁻¹ and 2750 cm⁻¹.[6]

The presence of these two peaks is a strong indicator of an aldehyde functional group.

Carbonyl Stretching Region (~1710 cm⁻¹): The most intense and prominent peak in the

spectrum is the C=O stretching vibration, observed around 1710 cm⁻¹. Its high intensity is

due to the large change in dipole moment during the vibration. The position of this peak is

sensitive to its electronic environment.
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Fingerprint Region (<1600 cm⁻¹): This region contains a wealth of structural information.

Strong to medium absorptions between 1400 cm⁻¹ and 1600 cm⁻¹ are attributed to the

stretching vibrations of the C=C and C=N bonds within the pyridine ring.[1] The complex

pattern of peaks below 1000 cm⁻¹, arising from various C-H bending and ring deformation

modes, is unique to the molecule's specific substitution pattern and serves as its true

"fingerprint."

A Comparative Analysis: Contextualizing the
Spectrum
Analyzing a spectrum in isolation provides limited insight. By comparing it with simpler, related

molecules, we can understand how structural modifications influence vibrational frequencies.

Pyridine-3-Carbaldehyde vs. Benzaldehyde
Benzaldehyde is the closest non-heterocyclic analogue. The primary difference is the

replacement of a C-H unit in the aromatic ring with a nitrogen atom. This comparison helps

isolate the electronic effect of the heteroatom.

Table 2: IR Peak Comparison: Pyridine-3-Carbaldehyde vs. Benzaldehyde
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Vibrational Mode
Pyridine-3-
Carbaldehyde
(cm⁻¹)

Benzaldehyde
(cm⁻¹)

Rationale for a
Shift

Aldehydic C-H Stretch ~2850 & ~2750 ~2820 & ~2720[6][7]

Minimal change; this

vibration is localized

to the CHO group.

C=O Stretch ~1710 ~1705[6][8]

The nitrogen in the

pyridine ring is

electron-withdrawing,

which can slightly

increase the C=O

bond order and shift

the frequency to a

higher wavenumber

compared to

benzaldehyde.

Aromatic C-H Stretch ~3080 - 3030 ~3080 - 3030[7][9]

Both are aromatic

systems, so peaks

appear in a similar

region.

Ring Stretches ~1585, ~1465, ~1420
~1600, ~1585,

~1450[7]

The pattern and

position of ring

stretches differ

significantly due to the

presence of C=N

bonds and altered

symmetry in the

pyridine ring.

The key takeaway is that while the aldehyde-specific peaks remain in similar locations, the ring

vibrations are distinct. The electron-withdrawing nature of the pyridine nitrogen slightly

increases the frequency of the C=O stretch.

Pyridine-3-Carbaldehyde vs. Pyridine
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This comparison demonstrates the effect of adding an electron-withdrawing carbaldehyde

substituent to the pyridine ring.

Table 3: IR Peak Comparison: Pyridine-3-Carbaldehyde vs. Pyridine

Vibrational Mode
Pyridine-3-
Carbaldehyde
(cm⁻¹)

Pyridine (cm⁻¹)
Rationale for a
Shift

Aromatic C-H Stretch ~3080 - 3030 ~3080 - 3030

The fundamental C-H

stretching frequencies

are similar.

Ring Stretches ~1585, ~1465, ~1420 ~1583, ~1482, ~1439

The addition of the

aldehyde group

breaks the symmetry

of the pyridine ring

and couples with the

ring's vibrational

modes, leading to

shifts in peak

positions and changes

in relative intensities.

The pattern becomes

more complex.

New Peaks

~1710 (C=O), ~2850

& ~2750 (Aldehyde C-

H)

None

These peaks are

absent in pyridine and

are the most direct

evidence of the

carbaldehyde

substituent.

Experimental Protocol: Acquiring a High-Fidelity FT-
IR Spectrum via ATR
Trustworthy data is the bedrock of scientific integrity. The following protocol outlines the steps

for acquiring a clean, reproducible IR spectrum of a liquid sample like pyridine-3-carbaldehyde
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using a modern FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR)

accessory. The ATR technique is ideal for liquids as it requires minimal sample preparation and

is easy to clean.

Experimental Workflow Diagram
Caption: Workflow for ATR-FTIR data acquisition.

Step-by-Step Methodology
System Preparation: Ensure the FT-IR spectrometer has been adequately purged with dry,

CO₂-free air or nitrogen. This minimizes interference from atmospheric water vapor and

carbon dioxide, which have strong IR absorptions.

ATR Crystal Cleaning (Causality): The integrity of the spectrum depends entirely on a

pristine crystal surface. Clean the ATR diamond or zinc selenide crystal with a lint-free wipe

soaked in a volatile solvent (e.g., analytical grade isopropanol or ethanol). It is crucial to

perform a final wipe with a dry, clean cloth to ensure no solvent residue remains, as this

would appear in the spectrum.

Background Collection (Self-Validation): With the clean, empty ATR accessory in place,

collect a background spectrum. This scan measures the instrumental and environmental

contributions (including any residual atmospheric H₂O or CO₂). The instrument stores this as

a reference and will automatically ratio the sample spectrum against it. A good background is

essential for a flat baseline.

Sample Application: Place a small drop (typically 1-2 µL) of pyridine-3-carbaldehyde directly

onto the center of the ATR crystal. Ensure the crystal surface is completely covered by the

liquid.

Sample Spectrum Acquisition: Collect the sample spectrum. Typical parameters for a high-

quality spectrum are 16 to 32 scans at a resolution of 4 cm⁻¹. The co-addition of multiple

scans improves the signal-to-noise ratio. The software will automatically perform the Fourier

transform and ratio the result against the stored background to produce the final absorbance

or transmittance spectrum.
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Data Analysis: Process the spectrum by performing a baseline correction if necessary. Use

the peak-picking tool to identify the precise wavenumbers of the key absorption bands listed

in Table 1.

Post-Measurement Cleanup: Immediately after the measurement, thoroughly clean the

sample from the ATR crystal using a solvent-moistened wipe, followed by a dry wipe. This

prevents cross-contamination of subsequent measurements.

Conclusion
The infrared spectrum of pyridine-3-carbaldehyde is rich with information, providing clear and

unambiguous evidence for its constituent functional groups. The strong carbonyl absorption

near 1710 cm⁻¹, the characteristic aldehydic C-H Fermi doublet around 2850 cm⁻¹ and 2750

cm⁻¹, and the unique pattern of pyridine ring stretches between 1400-1600 cm⁻¹ collectively

form a definitive spectral fingerprint. By comparing this spectrum to those of benzaldehyde and

pyridine, we can appreciate the subtle electronic influences of the nitrogen heteroatom and the

carbaldehyde substituent on the vibrational frequencies. Following a rigorous experimental

protocol ensures the acquisition of high-quality, reproducible data, which is paramount for

accurate structural analysis and confirmation in any research or development setting.

References
Doc Brown's Chemistry. (n.d.). Infrared spectrum of Benzaldehyde. Retrieved from a source
providing benzaldehyde IR spectra.

Chegg. (n.d.). Draw the IR spectrum for Benzaldehyde and briefly give the rationale.

Retrieved from a source providing benzaldehyde IR spectra and rationale. [Link]

Katritzky, A. R., & Ambler, A. P. (1963). Infrared Absorption Spectra of Quaternary Salts of
Pyridine. Bulletin de la Societe Chimique de France, 1, 57-61.

ResearchGate. (2024). FT-IR Spectrum of Benzaldehyde. Retrieved from a diagram showing

the FT-IR spectrum of benzaldehyde. [Link]

Greenwood, N. N., & Ross, E. J. F. (1964). THE VIBRATIONAL SPECTRA OF PYRIDINE,
PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. Canadian Journal of Chemistry,
42(5), 1233-1243.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.chegg.com/homework-help/questions-and-answers/draw-ir-spectrum-benzaldehyde-briefly-give-rationale-q91564899
https://www.researchgate.net/figure/FT-IR-Spectrum-of-Benzaldehyde_fig6_383287019
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15261141?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


LibreTexts Chemistry. (2024). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved

from a resource detailing the spectroscopy of aldehydes and ketones. [Link]

Mary, Y. S., et al. (2010). Computational Study of 3-Pyridine Carboxaldehyde. Material

Science Research India, 7(1), 315-318. [Link]

ResearchGate. (n.d.). FTIR spectrum for Pyridine. Retrieved from a table showing FTIR data

for pyridine. [Link]

ResearchGate. (n.d.). IR spectra of benzaldehyde at different concentrations. Retrieved from

a diagram showing IR spectra of benzaldehyde. [Link]

Semantic Scholar. (2010). Computational study of 3-pyridine carboxaldehyde. Retrieved

from a computational study of 3-pyridine carboxaldehyde. [Link]

Lee, Y.-P., et al. (2013). Infrared Spectra of the 1-Pyridinium (C5H5NH+) Cation and Pyridinyl
(C5H5NH and 4-C5H6N) Radicals Isolated in Solid para-Hydrogen. The Journal of Physical
Chemistry A, 117(44), 11343-11353.

NIST. (n.d.). 3-Pyridinecarboxaldehyde - Gas Phase IR Spectrum. In NIST Chemistry

WebBook. Retrieved from the NIST database. [Link]

NIST. (n.d.). 3-Pyridinecarboxaldehyde - Condensed Phase IR Spectrum. In NIST Chemistry

WebBook. Retrieved from the NIST database. [Link]

PubChem. (n.d.). 3-Pyridinecarboxaldehyde. National Center for Biotechnology Information.

Retrieved from PubChem. [Link]

ResearchGate. (2014). Pyridinecarboxaldehydes: Structures, Vibrational Assignments and

Molecular Characteristics Using Experimental and Theoretical Methods. Retrieved from a

research paper on pyridinecarboxaldehydes. [Link]

Akyuz, S., et al. (2007). Molecular structures and vibrational frequencies of 2-, 3- and 4-
pyridine carboxaldehydes by ab initio Hartree-Fock and density functional theory
calculations. Journal of Molecular Structure: THEOCHEM, 810(1-3), 113-121.

ResearchGate. (n.d.). ¹H NMR spectrum of pyridine-3-carboxaldehyde. Retrieved from a

figure showing NMR spectra. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/19%3A_Aldehydes_and_Ketones_-_Nucleophilic_Addition_Reactions/19.14%3A_Spectroscopy_of_Aldehydes_and_Ketones
http://dx.doi.org/10.13005/msri/070145
https://www.researchgate.net/figure/FTIR-spectrum-for-Pyridine_tbl1_359363065
https://www.researchgate.net/figure/a-IR-spectra-of-benzaldehyde-at-different-concentrations-The-solvent-peak-at-1022-cm-1_fig3_326622432
https://www.semanticscholar.org/paper/Computational-study-of-3-pyridine-carboxaldehyde-Mary-Devi/3629f984a8c9a17382218731557999e20531541e
https://webbook.nist.gov/cgi/cbook.cgi?ID=C500221&Type=IR-SPEC&Index=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C500221&Type=IR-SPEC&Index=0
https://pubchem.ncbi.nlm.nih.gov/compound/10371
https://www.researchgate.net/publication/285918739_Pyridinecarboxaldehydes_Structures_Vibrational_Assignments_and_Molecular_Characteristics_Using_Experimental_and_Theoretical_Methods
https://www.researchgate.net/figure/a-1-H-NMR-spectrum-of-pyridine-3-carboxaldehyde-b-1-H-NMR-spectrum-of-the-isolated_fig3_322694380
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15261141?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Millersville University. (n.d.). Table of Characteristic IR Absorptions. Retrieved from a table of

IR absorptions. [Link]

LibreTexts Chemistry. (2024). 12.8: Infrared Spectra of Some Common Functional Groups.

Retrieved from a resource on IR spectra of functional groups. [Link]

Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from a guide on interpreting IR

spectra. [Link]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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